Montmorillonite
Montmorillonite
Montmorillonite is a subclass of smectite and a natural aluminomagnesium silicate clay, with potential protective effect for the digestive tract mucosa, and anti-inflammatory and anti-diarrheal activities. Although the exact mechanism of action has yet to be fully elucidated, upon administration, montmorillonite may adsorb bacteria, bacterial enterotoxins, viruses and other potentially diarrheagenic substances. It may also bind to mucin and modify mucus properties, thereby enhancing the mucus barrier function.
Montmorillonite is a mineral with formula of (Na,Ca)0.3(Al,Mg)2Si4O10(OH)2·nH2O. The IMA symbol is Mnt.
A colloidal, hydrated aluminum silicate that swells 12 times its dry size when added to water.
Montmorillonite is a mineral with formula of (Na,Ca)0.3(Al,Mg)2Si4O10(OH)2·nH2O. The IMA symbol is Mnt.
A colloidal, hydrated aluminum silicate that swells 12 times its dry size when added to water.
Brand Name:
Vulcanchem
CAS No.:
1318-93-0
VCID:
VC0104502
InChI:
InChI=1S/2Al.4O2Si.H2O.3O/c;;4*1-3-2;;;;/h;;;;;;1H2;;;/q2*+3;;;;;;3*-2
SMILES:
O.[O-2].[O-2].[O-2].O=[Si]=O.O=[Si]=O.O=[Si]=O.O=[Si]=O.[Al+3].[Al+3]
Molecular Formula:
Al2H2O12Si4
Molecular Weight:
360.31 g/mol
Montmorillonite
CAS No.: 1318-93-0
Cat. No.: VC0104502
Molecular Formula: Al2H2O12Si4
Molecular Weight: 360.31 g/mol
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Specification
Description | Montmorillonite is a subclass of smectite and a natural aluminomagnesium silicate clay, with potential protective effect for the digestive tract mucosa, and anti-inflammatory and anti-diarrheal activities. Although the exact mechanism of action has yet to be fully elucidated, upon administration, montmorillonite may adsorb bacteria, bacterial enterotoxins, viruses and other potentially diarrheagenic substances. It may also bind to mucin and modify mucus properties, thereby enhancing the mucus barrier function. Montmorillonite is a mineral with formula of (Na,Ca)0.3(Al,Mg)2Si4O10(OH)2·nH2O. The IMA symbol is Mnt. A colloidal, hydrated aluminum silicate that swells 12 times its dry size when added to water. |
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CAS No. | 1318-93-0 |
Molecular Formula | Al2H2O12Si4 |
Molecular Weight | 360.31 g/mol |
IUPAC Name | dialuminum;dioxosilane;oxygen(2-);hydrate |
Standard InChI | InChI=1S/2Al.4O2Si.H2O.3O/c;;4*1-3-2;;;;/h;;;;;;1H2;;;/q2*+3;;;;;;3*-2 |
Standard InChI Key | GUJOJGAPFQRJSV-UHFFFAOYSA-N |
SMILES | O.[O-2].[O-2].[O-2].O=[Si]=O.O=[Si]=O.O=[Si]=O.O=[Si]=O.[Al+3].[Al+3] |
Canonical SMILES | O.[O-2].[O-2].[O-2].O=[Si]=O.O=[Si]=O.O=[Si]=O.O=[Si]=O.[Al+3].[Al+3] |
Colorform | Powder |
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